Cas no 422526-71-4 (7-chloro-3-2-(3,4-dimethoxyphenyl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 7-chloro-3-2-(3,4-dimethoxyphenyl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 422526-71-4
• MF: C₁₈H₁₇ClN₂O₃S
• MW: 376.857182264328
• CID: 6603484
• Update Time: 2025-10-23

7-chloro-3-2-(3,4-dimethoxyphenyl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-2-(3,4-dimethoxyphenyl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 7-chloro-3-[2-(3,4-dimethoxyphenyl)ethyl]-2,3-dihydro-2-thioxo-

• Inchi： 1S/C18H17ClN2O3S/c1-23-15-6-3-11(9-16(15)24-2)7-8-21-17(22)13-5-4-12(19)10-14(13)20-18(21)25/h3-6,9-10H,7-8H2,1-2H3,(H,20,25)
• InChI Key： FUPZYWXCXPFNAC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=O)N(CCC2=CC=C(OC)C(OC)=C2)C1=S

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 528.3±60.0 °C(Predicted)
• pka: 10.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-chloro-3-2-(3,4-dimethoxyphenyl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

7-Chloro-3-(2-(3,4-Dimethoxyphenyl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one: A Comprehensive Overview

The compound with CAS No. 422526-71-4, known as 7-chloro-3-(2-(3,4-dimethoxyphenyl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, is a highly complex and bioactive molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinazolinone core with several substituents: a chlorine atom at position 7, a sulfanylidene group at position 2, and a 3-(2-(3,4-dimethoxyphenyl)ethyl) substituent. These functional groups contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the quinazolinone framework as a promising scaffold for drug discovery. The presence of the sulfanylidene group (C=S) in this compound adds electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity to various biological targets. Additionally, the chlorine substituent at position 7 introduces steric and electronic effects that may enhance the compound's stability or selectivity in biological systems. The 3-(2-(3,4-dimethoxyphenyl)ethyl) group introduces a bulky aromatic system with electron-donating methoxy groups, which can further modulate the molecule's pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that quinazolinone derivatives can inhibit key enzymes involved in cell proliferation and survival pathways. For instance, this compound has shown potent activity against various cancer cell lines by targeting specific kinases or transcription factors. The electron-withdrawing sulfanylidene group may play a critical role in enhancing the molecule's ability to bind to these targets with high affinity.

Beyond its anticancer potential, this compound has also been investigated for its antimicrobial properties. The combination of chlorine and methoxy groups may contribute to its ability to disrupt bacterial or fungal cell membranes or inhibit essential metabolic pathways. Recent research has focused on optimizing the structure of such compounds to improve their efficacy while minimizing toxicity.

The synthesis of 7-chloro-3-(2-(3,4-dimethoxyphenyl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the quinazolinone core through cyclization reactions and subsequent functionalization with the desired substituents. Researchers have explored various strategies to enhance the efficiency of these reactions while maintaining high yields and purity.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models due to its lipophilic nature. The presence of methoxy groups may also influence its solubility and distribution within tissues. However, further studies are required to fully understand its metabolism and excretion pathways in vivo.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound in treating not only cancer but also other diseases such as neurodegenerative disorders or inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinical candidate.

In conclusion, 7-chloro-3-(2-(3,4-dimethoxyphenyl)ethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a cutting-edge example of how structural modifications can lead to novel therapeutic agents with broad biomedical applications. Its unique combination of functional groups makes it a valuable tool for exploring new frontiers in drug discovery.